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Compound of Interest

Compound Name: 3-Hydroxymandelic acid

Cat. No.: B015156 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxymandelic Acid
This guide provides immediate, essential safety and logistical information for handling 3-
Hydroxymandelic acid in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Chemical Identifier:

Name 3-Hydroxymandelic acid

Synonyms m-Hydroxymandelate

CAS Number 17119-15-2

Molecular Formula C₈H₈O₄

Molecular Weight 168.15 g/mol

Hazard Identification and Classification
3-Hydroxymandelic acid is classified as a hazardous substance. In case of exposure, it is

crucial to seek immediate medical attention.

GHS Hazard Statements:
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Hazard Code Statement

H302 Harmful if swallowed.[1]

H312 Harmful in contact with skin.[1]

H332 Harmful if inhaled.[1]

Potential Health Effects:

Eye Contact: May cause eye irritation.[2]

Skin Contact: May cause skin irritation and potential sensitization upon contact.[3]

Inhalation: May cause respiratory tract irritation.

Ingestion: Harmful if swallowed.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Hydroxymandelic
acid to minimize exposure and ensure personal safety.
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Equipment Type Specifications

Eye Protection

Safety glasses with side-shields or goggles are

required. A face shield should be worn in

situations with a high risk of splashing.[4]

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber, are necessary. Inspect gloves for

any tears or degradation before use.[5]

Skin Protection

A lab coat is the minimum requirement. For

larger quantities or increased risk of contact, an

acid-resistant apron or suit should be worn to

protect the body.[5][6]

Respiratory

For operations that may generate dust or

aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter (e.g., N95).[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is critical for the safe handling of 3-
Hydroxymandelic acid.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Verify that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary PPE and ensure it is in good condition.

Handling:

Avoid direct contact with the skin, eyes, and clothing.

Minimize dust generation and accumulation when handling the solid form.[2]

Do not eat, drink, or smoke in the handling area.[1]
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Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.[1][7]

Store away from incompatible materials such as oxidizing agents.[3]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention.[1][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][7]

Accidental Release Measures:

In the event of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as outlined above.
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For minor spills, carefully sweep up the solid material, avoiding dust formation, and place it

into a suitable, labeled container for disposal.[2][7]

For larger spills, contain the spill and prevent it from entering drains.[1]

Clean the spill area thoroughly with a suitable absorbent material.

Disposal Plan
All waste containing 3-Hydroxymandelic acid must be treated as hazardous waste.

Waste Collection:

Collect all waste material, including contaminated PPE, in a designated and properly

labeled hazardous waste container.

Disposal:

Dispose of the waste in accordance with all local, state, and federal regulations.[3]

Do not dispose of it down the drain.[7]

Consult with your institution's environmental health and safety department for specific

disposal procedures.

Workflow for Handling 3-Hydroxymandelic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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